Cas no 2089-12-5 (4-(aminooxy)methylphenol)

• Product Name: 4-(aminooxy)methylphenol
• CAS No: 2089-12-5
• MF: C₇H₉NO₂
• MW: 139.151861906052
• CID: 285293
• PubChem ID: 18544270
• Update Time: 2025-10-19

4-(aminooxy)methylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[(aminooxy)methyl]-
• p-Cresol, a-(aminooxy)- (7CI,8CI)
• SNR 1515
• 4-(aminooxy)methylphenol
• 2089-12-5
• 4-(aminooxymethyl)phenol
• CHEMBL3765991
• DTXSID30594962
• 4-AMINOOXYMETHYL-PHENOL
• EN300-1853427
• AKOS006290864
• 4-hydroxybenzyloxyamine
• 4-[(Aminooxy)methyl]phenol
• SCHEMBL6340074

• Inchi： 1S/C7H9NO2/c8-10-5-6-1-3-7(9)4-2-6/h1-4,9H,5,8H2
• InChI Key： QNQWGRLKAXYLKV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)O)N

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(aminooxy)methylphenol

Professional Introduction to 4-(aminooxy)methylphenol (CAS No. 2089-12-5)

4-(aminooxy)methylphenol, with the chemical formula C₇H₉NO₂, is a versatile compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2089-12-5, is recognized for its unique structural properties and potential applications in the development of novel therapeutic agents. The presence of both an amino group and an aminooxy ( hydroxymethylamino) functionality makes it a valuable intermediate in the synthesis of complex molecules.

The significance of 4-(aminooxy)methylphenol lies in its ability to participate in various chemical transformations, including nucleophilic substitution reactions, condensation reactions, and redox processes. These reactions are fundamental to the construction of pharmacophores, which are critical for drug design and development. In recent years, there has been a growing interest in exploring the synthetic utility of this compound due to its potential role in generating novel scaffolds for medicinal chemistry.

One of the most compelling aspects of 4-(aminooxy)methylphenol is its application in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a precursor in the preparation of phenolic derivatives known for their antioxidant and anti-inflammatory properties. The aminooxy group, in particular, serves as a versatile handle for further functionalization, enabling the creation of structurally diverse compounds with tailored biological activities.

In the realm of medicinal chemistry, the development of new drugs often requires the identification and optimization of key intermediates. 4-(aminooxy)methylphenol has emerged as a valuable building block in this context. Its ability to undergo selective modifications allows chemists to explore a wide range of structural modifications, which can lead to the discovery of new therapeutic entities. This flexibility makes it an attractive candidate for further investigation in drug discovery programs.

The latest research on 4-(aminooxy)methylphenol has highlighted its potential role in addressing various diseases. For example, studies have demonstrated its utility in the synthesis of compounds that exhibit inhibitory activity against enzymes involved in metabolic pathways associated with neurological disorders. Additionally, preliminary investigations suggest that derivatives of this compound may possess antimicrobial properties, making them promising candidates for developing new antibiotics.

The synthetic methodologies employed in the preparation of 4-(aminooxy)methylphenol have also seen significant advancements. Modern techniques such as catalytic asymmetric synthesis and flow chemistry have enabled more efficient and scalable production processes. These innovations not only enhance the accessibility of this compound but also open up new avenues for its application in complex molecular constructions.

The chemical properties of 4-(aminooxy)methylphenol make it an excellent candidate for further exploration in interdisciplinary research. Its ability to interact with various functional groups allows for the creation of hybrid molecules that combine different pharmacological profiles. This concept is particularly relevant in the development of multitarget drugs, which are designed to address multiple aspects of a disease simultaneously.

In conclusion, 4-(aminooxy)methylphenol (CAS No. 2089-12-5) represents a fascinating compound with immense potential in pharmaceutical research and development. Its unique structural features and synthetic versatility make it a valuable tool for chemists and biologists alike. As our understanding of its chemical behavior continues to evolve, so too will its applications in creating innovative therapeutic solutions.